Cas no 26274-19-1 (5-bromo-3,4-dihydro-2H-pyran)
5-Bromo-3,4-dihydro-2H-pyran is a brominated heterocyclic compound featuring a partially saturated pyran ring structure. This intermediate is valuable in organic synthesis, particularly in the construction of more complex heterocyclic systems and pharmaceuticals. The presence of the bromine atom at the 5-position enhances its reactivity, making it a versatile electrophile for nucleophilic substitution reactions or metal-catalyzed cross-coupling processes. Its stability under standard conditions allows for straightforward handling and storage. The compound’s utility is further underscored by its role in medicinal chemistry, where it serves as a precursor for bioactive molecules. Its well-defined reactivity profile ensures reliable performance in synthetic applications.
5-bromo-3,4-dihydro-2H-pyran structure
Product Name:5-bromo-3,4-dihydro-2H-pyran
CAS No:26274-19-1
MF:C5H7BrO
MW:163.012480974197
CID:1430329
PubChem ID:5325865
Update Time:2025-06-07
5-bromo-3,4-dihydro-2H-pyran Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, 5-bromo-3,4-dihydro-
- 3-Bromo-4,5-dihydro-6H-pyran
- 5-bromo-3,4-dihydro-2H-Pyran
- 26274-19-1
- DA-37788
- AKOS024052319
- BBA27419
- EN300-117838
- InChI=1/C5H7BrO/c6-5-2-1-3-7-4-5/h4H,1-3H
- BOKLDMFBZUFZGT-UHFFFAOYSA-N
- DTXSID40416060
- SCHEMBL3875466
- 3-bromo-5,6-dihydro-4H-pyran
- 5-bromo-3,4-dihydro-2H-pyran
-
- Inchi: 1S/C5H7BrO/c6-5-2-1-3-7-4-5/h4H,1-3H2
- InChI Key: BOKLDMFBZUFZGT-UHFFFAOYSA-N
- SMILES: BrC1=COCCC1
Computed Properties
- Exact Mass: 161.96801
- Monoisotopic Mass: 161.96803g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 88.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
5-bromo-3,4-dihydro-2H-pyran Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B850130-10mg |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B850130-50mg |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 50mg |
$ 185.00 | 2022-06-06 | ||
| TRC | B850130-100mg |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 100mg |
$ 295.00 | 2022-06-06 | ||
| Enamine | EN300-117838-0.05g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 0.05g |
$202.0 | 2023-06-08 | |
| Enamine | EN300-117838-0.1g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 0.1g |
$301.0 | 2023-06-08 | |
| Enamine | EN300-117838-0.25g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 0.25g |
$431.0 | 2023-06-08 | |
| Enamine | EN300-117838-0.5g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 0.5g |
$679.0 | 2023-06-08 | |
| Enamine | EN300-117838-1.0g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 1g |
$871.0 | 2023-06-08 | |
| Enamine | EN300-117838-2.5g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 2.5g |
$1707.0 | 2023-06-08 | |
| Enamine | EN300-117838-5.0g |
5-bromo-3,4-dihydro-2H-pyran |
26274-19-1 | 95% | 5g |
$2525.0 | 2023-06-08 |
5-bromo-3,4-dihydro-2H-pyran Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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